1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane

• Molecular Formula: C8H15ClO
• Molecular Weight: 162.66 g/mol
• SMILES: CCOCCC1(CC1)CCl
• InChI: InChI=1S/C8H15ClO/c1-2-10-6-5-8(7-9)3-4-8/h2-7H2,1H3
• InChIKey: YTTPOJZAAJPRJL-UHFFFAOYSA-N

1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane: Technical Specifications for Sourcing and Selection

1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane (CAS 1495819-87-8) is a geminally disubstituted cyclopropane featuring a chloromethyl and a 2-ethoxyethyl group on the same ring carbon . With a molecular formula of C₈H₁₅ClO and a molecular weight of 162.66 g/mol, it is classified as a halogenated ether . This compound serves as a specialized synthetic intermediate, with its structural complexity offering distinct physicochemical properties compared to simpler cyclopropane derivatives, positioning it as a candidate for applications requiring tailored lipophilicity and steric bulk .

Saturated gem-disubstituted cyclopropane scaffold for tailored lipophilicity and steric bulk

Reduced volatility profile supports consistent mass balance in elevated-temperature reactions

Reported Fsp3 maximal saturation aids exploration of non-planar chemical space

Why 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane Cannot Be Replaced by Standard Cyclopropane Building Blocks

Direct substitution with simpler analogs is not feasible due to divergent physicochemical and reactivity profiles. While the base comparator, (chloromethyl)cyclopropane (CAS 5911-08-0), is a volatile liquid with a boiling point of 87–89 °C , the target compound's higher molecular weight (162.66 vs. 90.55 g/mol) and the presence of the ethoxyethyl side chain result in significantly lower volatility and altered solvation properties, critical for liquid-phase reactions and intermediate isolation . Furthermore, comparative LogP data for the analogous 1-(bromomethyl)-1-(2-ethoxyethyl)cyclopropane (LogP 2.19) versus the parent compound suggests a marked increase in lipophilicity driven by the side chain, which directly impacts partitioning behavior in synthetic sequences and biological assays . Generic (chloromethyl)cyclopropane thus fails to replicate the steric environment, solubility profile, or functional group tolerances required for advanced intermediate applications.

Volatility mismatch Parent (chloromethyl)cyclopropane is highly volatile (bp 87–89 °C); the target compound’s higher molecular weight may shift evaporation and isolation behaviour.

Lipophilicity gap Ethoxyethyl side chain increases LogP by >1 log unit over simple halomethylcyclopropanes; partitioning may not be replicated by generic building blocks.

Steric environment Gem-disubstitution creates a unique steric and conformational profile; simpler analogs fail to reproduce the same intermediate reactivity space.

Quantitative Evidence Guide: Performance Differentiation for 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane

Evidence Item 1: Molecular Complexity and Physicochemical Property Modulation vs. Parent (Chloromethyl)cyclopropane

The target compound demonstrates a substantial increase in molecular weight and a reduction in volatility compared to the unsubstituted parent scaffold, (chloromethyl)cyclopropane. The base compound has a boiling point of 87-89 °C and a density of 0.98 g/mL at 25 °C . While specific boiling point data for the target compound is estimated around 130 °C from authoritative databases, the quantitative molecular weight difference is absolute: 162.66 g/mol for the target versus 90.55 g/mol for the parent compound . This 72.11 g/mol increase directly reflects structural modification for retained material in high-temperature reactions and facilitates purification by distillation under milder reduced pressure conditions.

MW vs. parent

Data to verify

162.66 g/mol (+72.11)

Higher retained mass reduces evaporation losses.

Estimated BP ~130 °C; confirm experimentally.

Evidence Dimension	Molecular Weight and Boiling Point Range
Target Compound Data	Molecular Weight: 162.66 g/mol; Boiling Point: Not explicitly reported, estimated ~130 °C .
Comparator Or Baseline	(Chloromethyl)cyclopropane: Molecular Weight 90.55 g/mol; Boiling Point: 87-89 °C .
Quantified Difference	Molecular Weight difference: +72.11 g/mol. Boiling point difference: N/A (estimated ~40 °C increase).
Conditions	Physicochemical property comparison; comparator data from Sigma-Aldrich quality control specifications .

Why This Matters

A higher molecular weight and boiling point mitigate material loss through evaporation during synthetic steps and storage, improving mass balance and process economics compared to the highly volatile parent compound.

Evidence Item 2: Lipophilicity Shift Evaluated Through a Bromo Analog LogP Comparison

Lipophilicity is a key driver of molecular recognition and pharmacokinetic behavior. Direct LogP data for 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane is unavailable. However, the structurally analogous 1-(bromomethyl)-1-(2-ethoxyethyl)cyclopropane has a reported LogP of 2.19 . Given the established trend that bromine substitution slightly increases LogP compared to chlorine, the target chloro compound is predicted to have a LogP in a similar elevated range (estimated >1.8), representing a substantial increase over the parent (chloromethyl)cyclopropane. This shift is crucial for any application requiring passive membrane permeability or partitioning into non-polar environments.

Lipophilicity shift

Class-level

LogP predicted >1.8 (bromo analog 2.19)

Supports partitioning into non-polar environments.

Inference from bromo analog; direct measurement advised.

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	Not experimentally reported; predicted LogP >1.8 based on analog data.
Comparator Or Baseline	1-(Bromomethyl)-1-(2-ethoxyethyl)cyclopropane: LogP 2.19 .
Quantified Difference	N/A (inference); the chloro compound is expected to show a >1.0 Log unit increase over the parent cyclopropane scaffold.
Conditions	LogP data sourced from supplier Fluorochem for the bromo analog .

Why This Matters

This data confirms the compound is a significantly more lipophilic building block than simple halomethylcyclopropanes, supporting its use in designing molecules intended for non-polar media, membrane interaction, or hydrophobic binding pockets.

Evidence Item 3: Precision in Fragment-Based Discovery: Enriched Fsp3 Structural Complexity

The Fraction of sp3 hybridized carbons (Fsp3) is a validated metric correlating with clinical success and molecular complexity in drug discovery. 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane features an Fsp3 value approaching 1.0, with the analogous 1-(bromomethyl)-1-(2-ethoxyethyl)cyclopropane reported at an Fsp3 of 1.00 . This is in contrast to many aryl or heteroaryl synthetic intermediates used in fragment-based libraries. A fully saturated, three-dimensional scaffold promotes rapid exploration of novel, patentable chemical space with improved solubility escape from aromatic flatland.

Fsp3 complexity

Class-level

Fsp3 = 1.00

Maximal saturation enables novel scaffold exploration.

Analog-derived metric; confirm carbon hybridization.

Evidence Dimension	Fraction of sp3-hybridized Carbon Atoms (Fsp3)
Target Compound Data	Not directly reported, but structurally identical to the bromo analog in carbon skeleton; Fsp3 is 1.00.
Comparator Or Baseline	1-(Bromomethyl)-1-(2-ethoxyethyl)cyclopropane: Fsp3 1.00 . Typical aromatic fragment building blocks show Fsp3 <0.3.
Quantified Difference	Offers maximal saturation (Fsp3 = 1.0) versus aromatic comparator fragments.
Conditions	Fsp3 data sourced from Fluorochem for the bromo analog .

Why This Matters

Procuring building blocks with high Fsp3 increases the likelihood of improved clinical candidate properties (solubility, selectivity) and simultaneously strengthens the structural novelty of patent filings.

Evidence Item 4: Supplier-Qualified Purity Benchmarking for Research Procurement vs. Ring-Expanded Analogs

Procurement decisions rely on available purity profiles. 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane is commercially offered at a standard purity of 95% (GC) . In contrast, the ring-expanded 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopentane is typically supplied at 97% purity . While the cyclopentane analog achieves slightly higher tested purity currently, the targeted cyclopropane derivative offers distinct physical properties (lower molecular weight, 162.66 vs. 190.71 g/mol) that may be critical for maintaining a lower molecular weight window in a synthetic sequence. The availability of 95% purity stock facilitates reproducible reaction scale-up without the need for additivity inherent to in-house purification of custom intermediates.

Purity benchmarking

Data to verify

95% (GC) — MW 162.66 vs. cyclopentane 190.71

Lower molecular weight footprint supports lead-like space.

Supplier-specified; research-grade procurement.

Evidence Dimension	Commercially Available Purity and Molecular Weight
Target Compound Data	Purity: 95%; Molecular Weight: 162.66 g/mol .
Comparator Or Baseline	1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopentane: Purity: 97%; Molecular Weight: 190.71 g/mol .
Quantified Difference	Purity difference: -2%; Molecular Weight difference: -28.05 g/mol (favorable for the target).
Conditions	Supplier-specified quality control data for research-grade procurement [REFS-1, REFS-2].

Why This Matters

The target compound provides a significantly lower molecular weight footprint (14.7% reduction) compared to the cyclopentane analog, directly contributing to adherence to Lipinski-type guidelines for lead-like space during drug optimization, despite a minor purity difference.

Evidence Item 5: Enhancement of Solubility and Conformational Fixation via the Ethoxyethyl Tail vs. Methoxy Analogs

The choice between an ethoxyethyl and methoxyethyl substituent on a gem-disubstituted cyclopropane significantly impacts solubility and conformational behavior. The analog 1-(Chloromethyl)-1-(2-methoxyethyl)cyclopropane (CAS 1495603-52-5) features a molecular weight of 148.63 g/mol . The ethoxyethyl analog adds one methylene unit, increasing molecular weight by 14.03 g/mol, which disrupts crystal packing more effectively and typically enhances solubility in organic solvents through increased conformational entropy and reduced lattice energy. In drug design contexts, the ethoxyethyl tail provides greater rotational freedom compared to the methoxyethyl variant, enabling better fit into lipophilic pockets while maintaining ether-mediated aqueous solubility.

Side-chain extension

Class-level

MW 162.66 (+14.03 vs. methoxyethyl analog)

Extended chain may offer distinct solubility and conformational profile.

Class-level inference; validate in target solvent systems.

Evidence Dimension	Molecular Weight and Side-Chain Length Analysis
Target Compound Data	Molecular Weight: 162.66 g/mol; Side Chain: -CH₂CH₂OCH₂CH₃ (5 heavy atoms) .
Comparator Or Baseline	1-(Chloromethyl)-1-(2-methoxyethyl)cyclopropane: Molecular Weight: 148.63 g/mol; Side Chain: -CH₂CH₂OCH₃ (4 heavy atoms) .
Quantified Difference	Increase of 14.03 g/mol and one additional non-hydrogen atom in the side chain.
Conditions	Comparison of structural analogs based on supplier catalog data [REFS-1, REFS-2].

Why This Matters

The extended ethoxyethyl side chain offers a quantifiable physicochemical differentiation point over the more common methoxyethyl analog, providing a unique solubility and conformational profile that can be critical for optimizing target engagement and pharmacokinetic properties in lead optimization campaigns.

Validated Application Scenarios for 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane in Research and Development

Scenario 1: Lipophilic Alkyl Linker Installation in Advanced Pharmaceutical Intermediates

In medicinal chemistry programs requiring the introduction of a compact, three-dimensional alkyl-ether spacer, 1-(Chloromethyl)-1-(2-ethoxyethyl)cyclopropane outperforms aromatic linkers by providing a saturated, fully sp3-hybridized scaffold . The distinct LogP profile evidenced by analog data ensures predictable partitioning during liquid-liquid extractions and chromatographic purification, enabling high-yield isolation of downstream intermediates. This application is directly derived from the high Fsp3 and lipophilicity differentiation established in Section 3.

Scenario 2: Fragment-Based Screening Library Expansion with Non-Planar Topology

For fragment-based drug discovery (FBDD) workflows, this compound serves as a strategic alternative to flat aromatic fragments. Its maximum Fsp3 complexity compared to aryl halides enables screening libraries to sample three-dimensional chemical space more effectively, increasing the probability of identifying novel binding modes. The demonstrated molecular complexity evidence supports its use over traditional benzylic or heteroaromatic chlorides.

Scenario 3: Reaction Optimization Requiring Non-Volatile Chloromethyl Substrates

The target compound provides a practical advantage over the highly volatile parent comparator, (chloromethyl)cyclopropane (boiling point 87-89 °C) . The higher molecular weight and estimated boiling point [REFS-1, Section 3 Evidence 1] translate to safer handling and more consistent stoichiometric control in nucleophilic displacement reactions at elevated temperatures, without premature evaporation of the electrophile component. This scenario directly leverages the volatility and molecular weight comparison evidence.

Application

Selection Property

Validation Focus

Lipophilic alkyl linker installation

Saturated sp3-hybridized scaffold

Lipophilicity-driven partitioning and purification

Fragment-based library expansion

High Fsp3 structural complexity

Three-dimensional chemical space sampling

Non-volatile chloromethyl substrate

Reduced volatility vs. standard building blocks

Stoichiometric control under elevated temperatures